6-ethyl-1,5-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridin-4-amine succinate

• IUPAC Name: butanedioic acid;6-ethyl-1,5-dimethyl-2,3-dihydropyrrolo[2,3-b]pyridin-4-amine
• InChI: InChI=1S/C11H17N3.C4H6O4/c1-4-9-7(2)10(12)8-5-6-14(3)11(8)13-9;5-3(6)1-2-4(7)8/h4-6H2,1-3H3,(H2,12,13);1-2H2,(H,5,6)(H,7,8)
• InChI Key: XRGWIERSUMPZSA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=C2CCN(C2=N1)C)N)C.C(CC(=O)O)C(=O)O
• Molecular Formula: C15H23N3O4
• Molecular Weight: 309.36 g/mol

Description

The compound is a complex organic molecule that includes a pyrrolo[2,3-b]pyridine core, which is a bicyclic structure with a five-membered ring fused to a six-membered ring, both containing nitrogen. The molecule also has various substituents including ethyl, dimethyl, and amine groups.

Molecular Structure Analysis

The pyrrolo[2,3-b]pyridine core of the molecule is a heterocyclic structure that contains nitrogen atoms. The presence of multiple nitrogen atoms could potentially allow for tautomeric forms due to the ability of nitrogen to carry a positive charge.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures like imidazole derivatives have been known to show a broad range of chemical and biological properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For instance, the pyrrolo[2,3-b]pyridine core is a solid and highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many imidazole derivatives show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.